Cas no 635731-99-6 (3-Pyridinecarbonitrile, 2-bromo-4-[(4-methoxyphenyl)methoxy]-)

• Product Name: 3-Pyridinecarbonitrile, 2-bromo-4-[(4-methoxyphenyl)methoxy]-
• CAS No: 635731-99-6
• MF: C₁₄H₁₁BrN₂O₂
• MW: 319.153342485428
• CID: 1653807
• PubChem ID: 11551477
• Update Time: 2025-04-21

3-Pyridinecarbonitrile, 2-bromo-4-[(4-methoxyphenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-bromo-4-[(4-methoxyphenyl)methoxy]-
• 2-bromo-4-[(4-methoxyphenyl)methoxy]pyridine-3-carbonitrile
• 635731-99-6
• DTXSID40468468
• SCHEMBL4656905

• Inchi： 1S/C14H11BrN2O2/c1-18-11-4-2-10(3-5-11)9-19-13-6-7-17-14(15)12(13)8-16/h2-7H,9H2,1H3
• InChI Key： GAVMYVUSFLSUET-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C=CN=1)OCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 318.00043
• Monoisotopic Mass: 318.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.14